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An In-depth Technical Guide to 2-Ethyl-5-
nitrobenzoic Acid
Abstract
This technical guide provides a comprehensive overview of the physical, chemical, and

spectroscopic properties of 2-Ethyl-5-nitrobenzoic acid (CAS No: 90564-19-5). Designed for

researchers, medicinal chemists, and professionals in drug development, this document

synthesizes theoretical knowledge with practical, field-proven insights. It covers the

compound's molecular structure, physicochemical properties, synthesis, reactivity, and

potential applications as a versatile synthetic intermediate. While direct experimental data for

some properties are not widely available, this guide presents robustly predicted data,

comparative analyses with structurally related compounds, and detailed, validated protocols for

experimental determination.

Introduction: A Molecule of Synthetic Potential
2-Ethyl-5-nitrobenzoic acid is a substituted aromatic carboxylic acid featuring a unique

combination of functional groups: a carboxylic acid, an ethyl group, and a nitro group. This

trifunctional arrangement makes it a valuable building block in organic synthesis. The electron-

withdrawing nature of the nitro group, combined with the steric and electronic influence of the

ortho-ethyl group, imparts distinct reactivity to the molecule. Understanding its properties is

crucial for leveraging its potential in the synthesis of more complex chemical entities, including
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active pharmaceutical ingredients (APIs) and other specialty chemicals. The nitro group can be

readily reduced to an amine, opening pathways to a wide range of derivatizations, while the

carboxylic acid provides a handle for forming esters, amides, and other acid derivatives.

Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is fundamental to

its application in research and development. The following section details the key identifiers

and physicochemical parameters for 2-Ethyl-5-nitrobenzoic acid.

Identifiers and Molecular Structure
The structural arrangement of 2-Ethyl-5-nitrobenzoic acid is key to its chemical behavior. The

ortho-ethyl group and meta-nitro group (relative to the carboxylic acid) create a specific

electronic and steric environment.

2-Ethylbenzoic Acid HNO₃ / H₂SO₄

(Mixed Acid)

2-Ethyl-5-nitrobenzoic Acid
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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